Cas no 16908-49-9 (Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-)

Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis- structure
16908-49-9 structure
Product Name:Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-
CAS No:16908-49-9
MF:C18H32N8O4
MW:424.497882843018
CID:147265
PubChem ID:101428
Update Time:2025-04-19

Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2',2'',2'''-[pyrimido[5,4-d]pyrimidine-2,4,6,8-tetrayltetrakis(methylimino)]tetrakis-
    • 2,2',2'',2'''-(Pyrimido(5,4-d)pyrimidine-2,4,6,8-tetrayltetrakis(methylimino))tetrakisethanol
    • 2-[methyl-[2,4,6-tris[2-hydroxyethyl(methyl)amino]pyrimido[5,4-d]pyrimidin-8-yl]amino]ethanol
    • 2,4,6,8-Tetra(N-methyl-N-ethanolamino)pyrimido(5,4-d)pyrimidine
    • DTXSID50168644
    • 16908-49-9
    • NSC-516474
    • AW-627
    • NSC 516474
    • NSC516474
    • Inchi: 1S/C18H32N8O4/c1-23(5-9-27)15-13-14(20-17(21-15)25(3)7-11-29)16(24(2)6-10-28)22-18(19-13)26(4)8-12-30/h27-30H,5-12H2,1-4H3
    • InChI Key: CWTIUCOKGMDEAZ-UHFFFAOYSA-N
    • SMILES: OCCN(C)C1C2C(=C(N=C(N=2)N(C)CCO)N(C)CCO)N=C(N=1)N(C)CCO

Computed Properties

  • Exact Mass: 424.25496
  • Monoisotopic Mass: 424.254652
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 12
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 145
  • XLogP3: -1

Experimental Properties

  • Density: 1.394
  • Boiling Point: 679.9°C at 760 mmHg
  • Flash Point: 365°C
  • Refractive Index: 1.705
  • PSA: 145.44
  • LogP: -1.86620
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